Cas no 2229627-73-8 (4,4-difluoro-3-(1H-imidazol-5-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(1H-imidazol-5-yl)butanoic acid
• CAS No: 2229627-73-8
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 6399621
• PubChem ID: 165713130
• Update Time: 2025-08-05

4,4-difluoro-3-(1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(1H-imidazol-5-yl)butanoic acid
• 2229627-73-8
• EN300-1951333

• Inchi： 1S/C7H8F2N2O2/c8-7(9)4(1-6(12)13)5-2-10-3-11-5/h2-4,7H,1H2,(H,10,11)(H,12,13)
• InChI Key： HPLVMAZLMBZAJI-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=CN1)CC(=O)O)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Additional information on 4,4-difluoro-3-(1H-imidazol-5-yl)butanoic acid

Comprehensive Overview of 4,4-Difluoro-3-(1H-imidazol-5-yl)butanoic Acid (CAS No. 2229627-73-8)

4,4-Difluoro-3-(1H-imidazol-5-yl)butanoic acid (CAS No. 2229627-73-8) is a fluorinated organic compound featuring an imidazole ring and a butanoic acid backbone. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of difluoro groups enhances its metabolic stability and bioavailability, addressing key challenges in drug design. Researchers are increasingly exploring its potential in enzyme inhibition and prodrug development, aligning with trends in precision medicine and sustainable chemistry.

The compound's imidazole-5-yl moiety is particularly noteworthy, as it mimics bioactive motifs found in natural products and FDA-approved drugs. This has spurred interest in its application for targeted therapies, especially in oncology and inflammation. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in AI-driven drug discovery. Computational tools like molecular docking and QSAR modeling are frequently employed to optimize its derivatives, reflecting the growing synergy between cheminformatics and synthetic chemistry.

From an industrial perspective, 4,4-difluoro-3-(1H-imidazol-5-yl)butanoic acid is synthesized via multistep organic reactions, often involving palladium-catalyzed cross-coupling or electrophilic fluorination. Its purity (>98%) is critical for reproducibility in high-throughput screening (HTS), a demand underscored by the rise of automated synthesis platforms. Environmental considerations also drive innovation in its production, with green chemistry principles reducing waste and energy consumption—a priority for ESG-focused investors.

Emerging discussions in scientific forums often link this compound to bioconjugation techniques, where its carboxylic acid group serves as a handle for click chemistry applications. This aligns with the surge in ADC (antibody-drug conjugate) development, a field projected to grow at 20% CAGR. Additionally, its fluorine atoms make it a candidate for PET imaging probes, answering the demand for non-invasive diagnostics in personalized healthcare.

Regulatory-wise, CAS 2229627-73-8 complies with REACH and FDA GMP standards when used in controlled settings. However, users frequently search for solubility data (DMSO >50 mg/mL) and storage conditions (-20°C under argon), indicating practical concerns in lab workflows. Its HPLC chromatograms and NMR spectra are widely shared in open-access databases, supporting the open science movement.

In summary, 4,4-difluoro-3-(1H-imidazol-5-yl)butanoic acid bridges multiple disciplines—from medicinal chemistry to materials science. Its versatility addresses pressing needs like drug resistance and biocompatible materials, while its synthetic accessibility fuels innovation. As AI-augmented research accelerates, this compound’s role in fragment-based drug design and covalent inhibitors will likely expand, making it a staple in future life sciences breakthroughs.